molecular formula C11H13NO B118075 Benzoxazoline, 2-isopropylidene-3-methyl- CAS No. 143268-59-1

Benzoxazoline, 2-isopropylidene-3-methyl-

Cat. No. B118075
M. Wt: 175.23 g/mol
InChI Key: SCKWCGDUCJVVHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzoxazoline, 2-isopropylidene-3-methyl- is a heterocyclic compound that has gained significant attention in scientific research due to its unique properties and potential applications. It is a derivative of benzoxazole and is commonly used as a reagent in organic synthesis. In

Mechanism Of Action

The mechanism of action of benzoxazoline, 2-isopropylidene-3-methyl- is not fully understood. However, studies have shown that it interacts with enzymes and proteins, leading to changes in their activity. Benzoxazoline, 2-isopropylidene-3-methyl- has been shown to inhibit the activity of chitin synthase, an enzyme that is essential for the growth and survival of fungi. This inhibition leads to the disruption of fungal cell wall synthesis, resulting in cell death.

Biochemical And Physiological Effects

Benzoxazoline, 2-isopropylidene-3-methyl- has been shown to have a range of biochemical and physiological effects. Studies have shown that it exhibits antioxidant activity, which may have potential applications in the treatment of oxidative stress-related diseases. It has also been shown to have anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.

Advantages And Limitations For Lab Experiments

Benzoxazoline, 2-isopropylidene-3-methyl- has several advantages for lab experiments. It is easy to synthesize, yields high purity product, and is relatively stable. However, it also has some limitations. It is insoluble in water, which can make it difficult to work with in aqueous solutions. Additionally, it has limited solubility in organic solvents, which can limit its use in certain applications.

Future Directions

There are several potential future directions for the use of benzoxazoline, 2-isopropylidene-3-methyl-. One potential direction is the development of new drugs and pharmaceuticals based on its unique properties. It may also have potential applications in the development of new materials, such as polymers and coatings. Additionally, further research is needed to fully understand its mechanism of action and potential applications in the treatment of diseases.
Conclusion
Benzoxazoline, 2-isopropylidene-3-methyl- is a heterocyclic compound that has gained significant attention in scientific research due to its unique properties and potential applications. It is commonly used as a reagent in organic synthesis and has potential applications in the development of new drugs and pharmaceuticals. While there are still many unanswered questions about its mechanism of action and potential applications, it is clear that benzoxazoline, 2-isopropylidene-3-methyl- has the potential to make significant contributions to the field of scientific research.

Synthesis Methods

Benzoxazoline, 2-isopropylidene-3-methyl- can be synthesized by the reaction of 2-aminophenol with acetone in the presence of an acid catalyst. The reaction proceeds through a cyclization process, resulting in the formation of benzoxazoline, 2-isopropylidene-3-methyl-. This synthesis method is simple, efficient, and yields high purity product.

Scientific Research Applications

Benzoxazoline, 2-isopropylidene-3-methyl- has been widely used in scientific research due to its unique properties. It is commonly used as a reagent in organic synthesis, particularly in the synthesis of heterocyclic compounds. Benzoxazoline, 2-isopropylidene-3-methyl- has also been used in the development of new drugs and pharmaceuticals. It has been shown to exhibit antifungal and antibacterial activity, making it a potential candidate for the treatment of infectious diseases.

properties

CAS RN

143268-59-1

Product Name

Benzoxazoline, 2-isopropylidene-3-methyl-

Molecular Formula

C11H13NO

Molecular Weight

175.23 g/mol

IUPAC Name

3-methyl-2-propan-2-ylidene-1,3-benzoxazole

InChI

InChI=1S/C11H13NO/c1-8(2)11-12(3)9-6-4-5-7-10(9)13-11/h4-7H,1-3H3

InChI Key

SCKWCGDUCJVVHY-UHFFFAOYSA-N

SMILES

CC(=C1N(C2=CC=CC=C2O1)C)C

Canonical SMILES

CC(=C1N(C2=CC=CC=C2O1)C)C

Other CAS RN

143268-59-1

Origin of Product

United States

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